Cas no 2194847-24-8 (N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-7-methoxy-1-benzofuran-2-carboxamide)

• Product Name: N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-7-methoxy-1-benzofuran-2-carboxamide
• CAS No: 2194847-24-8
• MF: C₁₈H₂₃NO₅
• MW: 333.378925561905
• CID: 6580818
• PubChem ID: 131703217
• Update Time: 2025-06-13

N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-7-methoxy-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-7-methoxy-1-benzofuran-2-carboxamide
• AKOS040704711
• N-[[1-(2-hydroxyethoxy)cyclopentyl]methyl]-7-methoxy-1-benzofuran-2-carboxamide
• 2194847-24-8
• F6571-2317
• N-{[1-(2-hydroxyethoxy)cyclopentyl]methyl}-7-methoxy-1-benzofuran-2-carboxamide
• N-((1-(2-hydroxyethoxy)cyclopentyl)methyl)-7-methoxybenzofuran-2-carboxamide

• Inchi： 1S/C18H23NO5/c1-22-14-6-4-5-13-11-15(24-16(13)14)17(21)19-12-18(23-10-9-20)7-2-3-8-18/h4-6,11,20H,2-3,7-10,12H2,1H3,(H,19,21)
• InChI Key： ULHBBPUWYORYCW-UHFFFAOYSA-N
• SMILES： O(CCO)C1(CNC(C2=CC3C=CC=C(C=3O2)OC)=O)CCCC1

Computed Properties

• Exact Mass: 333.15762283g/mol
• Monoisotopic Mass: 333.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.9Ų

Additional information on N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-7-methoxy-1-benzofuran-2-carboxamide

Professional Introduction to N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-7-methoxy-1-benzofuran-2-carboxamide (CAS No. 2194847-24-8)

N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-7-methoxy-1-benzofuran-2-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 2194847-24-8, belongs to a class of molecules that exhibit promising characteristics in the realm of drug discovery and development. The presence of multiple functional groups, including a hydroxyethoxy moiety and a methoxy substituent on a benzofuran core, makes this molecule a subject of intense interest for medicinal chemists.

The structural framework of N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-7-methoxy-1-benzofuran-2-carboxamide is meticulously designed to interact with biological targets in a highly specific manner. The cyclopentylmethyl group contributes to the molecule's steric bulk, which can be crucial for optimizing binding affinity and selectivity. Additionally, the hydroxyethoxy group introduces hydrophilicity, enhancing solubility and potentially facilitating cellular uptake. These features collectively make it an attractive candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with various biological targets. Studies suggest that the hydroxyethoxycyclopentylmethyl moiety may engage in hydrogen bonding with polar residues in protein binding pockets, while the methoxybenzofuran segment could interact through hydrophobic interactions. Such insights are invaluable for designing targeted interventions in diseases where this compound might exhibit therapeutic efficacy.

In the context of contemporary pharmaceutical research, N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-7-methoxy-1-benzofuran-2-carboxamide has been investigated for its potential role in modulating inflammatory pathways. Emerging evidence indicates that compounds with similar structural motifs can influence key enzymes and receptors involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The benzofuran core is particularly noteworthy, as it is a known scaffold in several bioactive natural products and synthetic drugs. For instance, derivatives of benzofuran have shown promise in alleviating chronic inflammatory conditions by inhibiting pro-inflammatory cytokine production.

The pharmacokinetic profile of N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-7-methoxy-1-benzofuran-2-carboxamide is another critical aspect that has been scrutinized by researchers. The presence of polar functional groups like the hydroxyethoxy moiety suggests that this compound may exhibit moderate to high solubility in water, which could enhance its bioavailability upon oral administration. However, further studies are needed to elucidate its metabolic stability and potential routes of clearance. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its degradation products and metabolic pathways.

From a synthetic chemistry perspective, the preparation of N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-7-methoxy-1-benzofuran-2-carboxamide involves multi-step organic synthesis, requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the hydroxyethoxycyclopentylmethyl group necessitates careful selection of protecting groups and coupling reagents to prevent unwanted side reactions. Recent innovations in catalytic methods have streamlined these synthetic processes, making it feasible to produce this compound on a larger scale for preclinical studies.

The potential therapeutic applications of N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-7-methoxy-1-benzofuran-2-carboxamide are broad-ranging, encompassing areas such as oncology, neurodegenerative diseases, and cardiovascular disorders. Preliminary in vitro studies have demonstrated its ability to inhibit the proliferation of certain cancer cell lines by modulating key signaling pathways involved in cell growth and survival. Moreover, its interaction with neurotransmitter receptors has raised hopes for its use in treating cognitive disorders characterized by impaired neuronal communication.

As research progresses, the integration of artificial intelligence (AI) and machine learning (ML) into drug discovery is accelerating the identification of novel bioactive compounds like N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-7-methoxy-1-benzofuran-2-carboxamide. AI-driven platforms can predict molecular properties and assess potential drug-likeness parameters with remarkable accuracy, thereby expediting the optimization process. This synergy between computational methods and experimental validation is pivotal for translating laboratory findings into clinical applications.

In conclusion, N-{1-(2-hydroxyethoxy)cyclopentylmethyl}-7-methoxy-1-benzofuran-2-carboxamide (CAS No. 2194847-24-8) represents a compelling candidate for further exploration in pharmaceutical research. Its intricate structure, combined with promising biological activities observed in preliminary studies, positions it as a valuable asset in the quest for innovative therapeutic solutions. Continued investigation into its pharmacological effects, synthetic pathways, and pharmacokinetic behavior will be essential for unlocking its full potential as a drug candidate.